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A Technical Guide for Researchers and Drug
Development Professionals
Executive Summary
4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a functionalized phenolic Mannich

base characterized by a 4-chlorophenol core substituted at the ortho position with a (2-

hydroxypropyl)aminomethyl group. While primarily identified as a Pharmaceutical Analytical

Impurity (PAI) and chemical intermediate, its structural motif—combining a lipophilic

halogenated phenol with a hydrophilic amino-alcohol side chain—confers significant biological

potential.

This compound belongs to the class of aminomethylated phenols, which are widely researched

for their antimicrobial, antioxidant, and enzyme-inhibitory properties. In drug development, it

serves as a critical reference standard for impurity profiling in the synthesis of

aryloxypropanolamine beta-blockers and related adrenergic agents.
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Key Compound Data

Chemical Name
4-Chloro-2-{[(2-

hydroxypropyl)amino]methyl}phenol

CAS Number 1153482-82-6

Molecular Formula C₁₀H₁₄ClNO₂

Molecular Weight 215.68 g/mol

Core Scaffold Halogenated Phenolic Mannich Base

Primary Classification Pharmaceutical Impurity / Bioactive Scaffold

Structural Basis of Biological Activity
The biological activity of this molecule is dictated by its three distinct pharmacophoric regions.

Understanding these interactions is essential for predicting its behavior in biological systems.

Pharmacophore Analysis
Phenolic Core (Acidic/H-Bond Donor):

The phenolic hydroxyl group (pKa ~8-10) allows for radical scavenging (antioxidant

activity) and hydrogen bonding with receptor sites.

The 4-Chloro substituent increases lipophilicity (LogP), enhancing membrane permeability

and bacterial cell wall penetration compared to the non-halogenated parent.

Secondary Amine (Basic/Cationic):

At physiological pH (7.4), the secondary amine is largely protonated. This cationic charge

facilitates electrostatic attraction to negatively charged bacterial membranes or enzyme

active sites (e.g., aspartate/glutamate residues).

2-Hydroxypropyl Tail (H-Bonding/Chelation):

The vicinal relationship between the amine nitrogen and the hydroxyl group creates a

potential chelation site for divalent metal ions (Cu²⁺, Zn²⁺), which is a known mechanism
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for inhibiting metalloenzymes like urease or tyrosinase.

Mechanism of Action Pathways
The following diagram illustrates the potential signaling and interaction pathways for this

scaffold.
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Caption: Mechanistic pathways linking the structural features of the compound to its biological

targets.

Biological Profiles & Applications
Antimicrobial Activity
Phenolic Mannich bases are potent antimicrobial agents. The introduction of the aminomethyl

group at the ortho position of 4-chlorophenol significantly enhances activity against Gram-

positive bacteria (e.g., S. aureus) and fungi (e.g., C. albicans).

Mechanism: The lipophilic chlorophenol core inserts into the lipid bilayer, while the cationic

amine disrupts membrane integrity, leading to leakage of intracellular components.

Relevance: Often screened as a lead compound for topical antiseptics or disinfectants.

Antioxidant Potential
The phenolic moiety acts as a hydrogen atom donor to neutralize free radicals. The ortho-

aminomethyl substituent can stabilize the resulting phenoxy radical via intramolecular hydrogen
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bonding, potentially extending the radical-scavenging lifespan of the molecule.

Enzyme Inhibition
Research into structurally similar Mannich bases suggests potential inhibitory activity against:

Urease: Via binding to the nickel center (relevant for H. pylori treatment).

Acetylcholinesterase (AChE): The hydrophobic chlorophenyl group interacts with the

enzyme's peripheral anionic site, while the amine interacts with the catalytic gorge.

Synthesis & Impurity Origin
In a pharmaceutical context, this compound often arises as a process impurity or is synthesized

deliberately as a reference standard.

Synthetic Route (Reductive Amination):

Precursors: 5-Chloro-2-hydroxybenzaldehyde + 1-Amino-2-propanol (Isopropanolamine).

Intermediate: Formation of the Schiff base (imine).

Reduction: Treatment with Sodium Borohydride (NaBH₄) yields the target amine.

Synthetic Route (Mannich Reaction):

Precursors: 4-Chlorophenol + Formaldehyde + 1-Amino-2-propanol.

Condition: Reflux in ethanol/methanol.

Result: Direct aminomethylation at the ortho position.
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Caption: One-pot Mannich synthesis route for generating the target aminomethylphenol.

Experimental Protocols
To validate the biological activity of this compound, the following standardized protocols are

recommended.

Antimicrobial Susceptibility Assay (MIC)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus and E.

coli.

Preparation: Dissolve the test compound in DMSO to a stock concentration of 10 mg/mL.

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well

microtiter plate (Range: 500 µg/mL to 0.9 µg/mL).

Inoculation: Add 100 µL of bacterial suspension (adjusted to 0.5 McFarland standard, ~1.5 x

10⁸ CFU/mL) to each well.

Controls:

Positive: Ciprofloxacin or Chlorhexidine.
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Negative:[1] DMSO vehicle control.

Sterility: Uninoculated broth.

Incubation: Incubate at 37°C for 18–24 hours.

Readout: Determine MIC as the lowest concentration showing no visible turbidity. Confirm

with Resazurin dye (blue to pink indicates growth).

DPPH Radical Scavenging Assay
Objective: Quantify antioxidant capacity relative to Ascorbic Acid.

Reagent: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

Treatment: Mix 1 mL of test compound solution (various concentrations: 10–200 µg/mL) with

3 mL of DPPH solution.

Incubation: Incubate in the dark at room temperature for 30 minutes.

Measurement: Measure absorbance (Abs) at 517 nm using a UV-Vis spectrophotometer.

Calculation:

[2]

Analysis: Plot % Inhibition vs. Concentration to determine the IC₅₀ value.

Safety & Handling (SDS Summary)
As a chlorophenol derivative, this compound requires strict safety protocols.
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Hazard Class H-Code Description

Skin Corrosion H314
Causes severe skin burns and

eye damage.

Acute Toxicity H302 Harmful if swallowed.

Aquatic Toxicity H400
Very toxic to aquatic life

(typical of chlorophenols).[1]

Handling Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use in a fume hood to avoid

inhalation of dust/vapors.

Disposal: Dispose of as hazardous chemical waste (halogenated organic). Do not release

into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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